Cas no 1524744-19-1 (2-(2,3-Dihydro-1-benzofuran-5-yl)ethane-1-thiol)

• Product Name: 2-(2,3-Dihydro-1-benzofuran-5-yl)ethane-1-thiol
• CAS No: 1524744-19-1
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 5776830
• PubChem ID: 65444466
• Update Time: 2025-05-21

2-(2,3-Dihydro-1-benzofuran-5-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1524744-19-1
• AKOS014781473
• EN300-1845969
• 2-(2,3-dihydro-1-benzofuran-5-yl)ethane-1-thiol
• 2-(2,3-Dihydro-1-benzofuran-5-yl)ethane-1-thiol

• Inchi： 1S/C10H12OS/c12-6-4-8-1-2-10-9(7-8)3-5-11-10/h1-2,7,12H,3-6H2
• InChI Key： QQQJARVSSAQSRK-UHFFFAOYSA-N
• SMILES： SCCC1C=CC2=C(C=1)CCO2

Computed Properties

• Exact Mass: 180.06088618g/mol
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 10.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 2-(2,3-Dihydro-1-benzofuran-5-yl)ethane-1-thiol

Comprehensive Overview of 2-(2,3-Dihydro-1-benzofuran-5-yl)ethane-1-thiol (CAS No. 1524744-19-1)

2-(2,3-Dihydro-1-benzofuran-5-yl)ethane-1-thiol, with the CAS number 1524744-19-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a thiol group (-SH) in its structure makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of sulfur-containing bioactive compounds.

In recent years, the demand for benzofuran-based compounds has surged due to their potential in treating various diseases, including neurodegenerative disorders and inflammatory conditions. Researchers are particularly interested in the 2-(2,3-Dihydro-1-benzofuran-5-yl)ethane-1-thiol structure because of its ability to modulate key enzymatic pathways. For instance, its thiol moiety can act as a nucleophile or a metal-binding group, making it a candidate for designing enzyme inhibitors or chelation therapies.

The synthesis of CAS No. 1524744-19-1 typically involves multi-step organic reactions, including cyclization and thiolation processes. One common approach is the functionalization of 5-bromo-2,3-dihydrobenzofuran followed by a Grignard reaction to introduce the ethane-thiol chain. The purity and yield of the final product are critical, as impurities can affect its performance in downstream applications. Advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure quality control.

From an industrial perspective, 2-(2,3-Dihydro-1-benzofuran-5-yl)ethane-1-thiol is often utilized as a building block for more complex molecules. Its derivatives have shown promise in crop protection formulations, where they act as bioactive agents against pests and fungi. Additionally, the compound's unique structure makes it a candidate for flavor and fragrance applications, owing to the sulfur group's ability to impart distinct olfactory characteristics.

Environmental and safety considerations are paramount when handling CAS No. 1524744-19-1. While it is not classified as a hazardous material, proper storage conditions—such as cool, dry environments away from oxidizing agents—are recommended to maintain stability. Researchers and manufacturers must adhere to Good Laboratory Practices (GLP) to minimize risks during synthesis and handling.

The future of 2-(2,3-Dihydro-1-benzofuran-5-yl)ethane-1-thiol lies in its adaptability to emerging technologies. For example, its integration into green chemistry protocols, such as catalyst-free reactions or solvent-free synthesis, aligns with the global push for sustainable practices. Moreover, its potential role in personalized medicine and targeted drug delivery systems is an exciting avenue for further exploration.

In summary, 2-(2,3-Dihydro-1-benzofuran-5-yl)ethane-1-thiol (CAS No. 1524744-19-1) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structural features and reactivity profile make it a valuable asset for researchers and industries alike. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.